Cas no 73728-18-4 (1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• CAS No: 73728-18-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD01925260
• CID: 1762897
• PubChem ID: 21857064
• Update Time: 2025-05-21

1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 1-acetyl-1,2,3,4-tetrahydro-
• 1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• 2-quinolinecarboxylic acid,1-acetyl-1,2,3,4-tetrahydro-
• 1-acetyl-1,2,3,4-tetrahydro-2-quinolinecarboxylic acid
• EN300-24854762
• AE-641/12642121
• 73728-18-4

• MDL： MFCD01925260
• Inchi： 1S/C12H13NO3/c1-8(14)13-10-5-3-2-4-9(10)6-7-11(13)12(15)16/h2-5,11H,6-7H2,1H3,(H,15,16)
• InChI Key： FAAGTLJQGVUOLA-UHFFFAOYSA-N
• SMILES： OC(C1CCC2C=CC=CC=2N1C(C)=O)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

1-Acetyl-1,2,3,4-Tetrahydroquinoline-2-Carboxylic Acid: A Comprehensive Overview

1-Acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid, also known by its CAS number 73728-18-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the broader class of tetrahydroquinolines, which are known for their structural diversity and potential bioactivity. The compound's structure features a quinoline skeleton with a tetrahydro substitution pattern and an acetyl group attached at the 1-position, along with a carboxylic acid group at the 2-position. These functional groups contribute to its unique chemical properties and biological activity.

The synthesis of 1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid typically involves multi-step organic reactions. Recent advancements in synthetic methodology have enabled more efficient and selective routes to this compound. For instance, researchers have employed catalytic asymmetric hydrogenation techniques to construct the tetrahydroquinoline core with high enantioselectivity. Additionally, the introduction of the acetyl and carboxylic acid groups has been optimized through various coupling reactions and oxidation processes. These improvements not only enhance the yield but also ensure better control over the stereochemistry of the molecule.

The biological activity of 1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid has been extensively studied in recent years. In vitro assays have demonstrated its potential as a modulator of various cellular pathways. For example, studies have shown that this compound exhibits inhibitory activity against certain kinases and proteases, making it a promising lead compound for drug development. Furthermore, preclinical models have revealed its ability to modulate neurodegenerative processes and inflammatory responses. These findings underscore its potential application in treating conditions such as Alzheimer's disease and chronic inflammation.

In addition to its pharmacological applications, 1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its role as a building block for constructing conjugated polymers with tailored electronic characteristics. These materials exhibit promising performance in light-emitting diodes (LEDs) and photovoltaic cells.

The environmental impact of synthesizing CAS 73728-18-4 has also been a topic of interest. Green chemistry principles have been increasingly integrated into its production processes to minimize waste and reduce energy consumption. For example, solvent-free reaction conditions and biocatalytic transformations have been employed to enhance sustainability. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 1-acetyl-1,2,3,4-tetrahydroquinoline-2-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its synthesis has been refined through cutting-edge methodologies, while its biological activity continues to be explored for therapeutic purposes. Moreover, its potential in materials science highlights its broader significance beyond traditional pharmaceutical applications. As research on this compound progresses further, it is anticipated that new insights will emerge regarding its structure-property relationships and practical uses.